Cas no 4382-56-3 (Perakine)

Perakine structure
Perakine structure
Product Name:Perakine
CAS No:4382-56-3
MF:C21H22N2O3
MW:350.410985469818
CID:330957
PubChem ID:453213
Update Time:2025-04-19

Perakine Chemical and Physical Properties

Names and Identifiers

    • Perakine
    • (6S,8S,9R,11aS,12aR,13R)-9-formyl-8-methyl-8,9,10,11,11a,12-hexahydro-6H-6,10:11,12a-dimethanoindolo[3,2-b]quinolizin-13-yl acetate
    • Raucaffrine
    • [ "Raucaffrine" ]
    • [(12R,14S,16S,17S,18R)-13-Formyl-14-methyl-8,15-diazahexacyclo[14.2.1.01,9.02,7.010,15.012,17]nonade
    • CID 101588306
    • (13-Formyl-14-methyl-8,15-diazahexacyclo[14.2.1.01,9.02,7.010,15.012,17]nonadeca-2,4,6,8-tetraen-18-
    • 4382-56-3
    • CS-0018521
    • AKOS032948605
    • [(1R,10S,13R,14S,16S,18R)-13-formyl-14-methyl-8,15-diazahexacyclo[14.2.1.01,9.02,7.010,15.012,17]nonadeca-2,4,6,8-tetraen-18-yl] acetate
    • HY-N2030
    • 18-Norajmalan-19-al, 17-(acetyloxy)-1,2-didehydro-1-demethyl-21-methyl-, (17R,20a,21b)-
    • MS-25413
    • [formyl(methyl)[?]yl] acetate
    • 18-Norajmalan-19-al, 17-(acetyloxy)-1,2-didehydro-1-demethyl-21-methyl-, (17R,20alpha,21beta)-
    • Q15425282
    • DTXSID60963122
    • AKOS040760621
    • DA-66581
    • Inchi： 1S/C21H22N2O3/c1-10-13(9-24)12-7-16-19-21(14-5-3-4-6-15(14)22-19)8-17(23(10)16)18(12)20(21)26-11(2)25/h3-6,9-10,12-13,16-18,20H,7-8H2,1-2H3/t10-,12?,13-,16-,17-,18?,20?,21+/m0/s1
    • InChI Key： GDXJMOGWONJRHL-VQHWPEDHSA-N
    • SMILES： O(C(C)=O)C1[C@]23C4C=CC=CC=4N=C2[C@@H]2CC4[C@@H](C=O)[C@H](C)N2[C@@H](C3)C41

Computed Properties

  • Exact Mass: 350.16300
  • Monoisotopic Mass: 350.16304257 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 3
  • Complexity: 720
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 8
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 59
  • Molecular Weight: 350.4

Experimental Properties

  • Color/Form: Powder
  • PSA: 58.97000
  • LogP: 1.62550

Perakine Security Information

  • Storage Condition：Store at room temperature, 2-8 ℃ is better

Perakine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
ChemScence
CS-0018521-5mg
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5mg
 $400.0 2022-04-27
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TRC
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DC Chemicals
DCP-015-20 mg
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MedChemExpress
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SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
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 ￥5350.00 2022-02-28
SHANG HAI TAO SHU Biotechnology Co., Ltd.
TN2051-25 mg
Perakine
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 ￥9630.00 2022-02-28

Perakine Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:4382-56-3)Perakine
Order Number:A872637
Stock Status:in Stock
Quantity:1mg/5mg
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 09:35
Price ($):191.0/501.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:4382-56-3)Perakine
A872637
Purity:99%/99%
Quantity:1mg/5mg
Price ($):191.0/501.0
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